Cas no 2763756-24-5 (4-[5-(Aminomethyl)pyridin-2-yl]-1lambda6-thiomorpholine-1,1-dione dihydrochloride)

4-[5-(Aminomethyl)pyridin-2-yl]-1lambda6-thiomorpholine-1,1-dione dihydrochloride is a chemically synthesized compound featuring a pyridine-thiomorpholine dioxide core with an aminomethyl substituent. Its dihydrochloride salt form enhances solubility and stability, making it suitable for research applications. The structure combines a heterocyclic pyridine moiety with a sulfone-functionalized thiomorpholine ring, offering potential utility in medicinal chemistry as a building block for drug discovery. The presence of the aminomethyl group allows for further derivatization, enabling the development of targeted bioactive molecules. This compound is characterized by high purity and consistent quality, ensuring reliability in experimental settings. Its well-defined chemical properties support its use in pharmacological and biochemical studies.
4-[5-(Aminomethyl)pyridin-2-yl]-1lambda6-thiomorpholine-1,1-dione dihydrochloride structure
2763756-24-5 structure
Product Name:4-[5-(Aminomethyl)pyridin-2-yl]-1lambda6-thiomorpholine-1,1-dione dihydrochloride
CAS No:2763756-24-5
MF:C10H17Cl2N3O2S
MW:314.231878995895
CID:6785307
PubChem ID:165986515
Update Time:2025-06-08

4-[5-(Aminomethyl)pyridin-2-yl]-1lambda6-thiomorpholine-1,1-dione dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • 4-[5-(aminomethyl)pyridin-2-yl]-1lambda6-thiomorpholine-1,1-dione dihydrochloride
    • 2763756-24-5
    • Z6022821743
    • EN300-37373261
    • 4-[5-(Aminomethyl)pyridin-2-yl]-1lambda6-thiomorpholine-1,1-dione dihydrochloride
    • Inchi: 1S/C10H15N3O2S.2ClH/c11-7-9-1-2-10(12-8-9)13-3-5-16(14,15)6-4-13;;/h1-2,8H,3-7,11H2;2*1H
    • InChI Key: KHNGFZZCMQNFIV-UHFFFAOYSA-N
    • SMILES: Cl.Cl.S1(CCN(C2C=CC(CN)=CN=2)CC1)(=O)=O

Computed Properties

  • Exact Mass: 313.0418534g/mol
  • Monoisotopic Mass: 313.0418534g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 311
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 84.7Ų

4-[5-(Aminomethyl)pyridin-2-yl]-1lambda6-thiomorpholine-1,1-dione dihydrochloride Pricemore >>

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Additional information on 4-[5-(Aminomethyl)pyridin-2-yl]-1lambda6-thiomorpholine-1,1-dione dihydrochloride

Research Briefing on 4-[5-(Aminomethyl)pyridin-2-yl]-1lambda6-thiomorpholine-1,1-dione dihydrochloride (CAS: 2763756-24-5)

4-[5-(Aminomethyl)pyridin-2-yl]-1lambda6-thiomorpholine-1,1-dione dihydrochloride (CAS: 2763756-24-5) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique thiomorpholine-1,1-dione scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological pathways. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound for drug development.

The compound's structure, featuring an aminomethylpyridinyl moiety, suggests its ability to interact with biological targets such as enzymes and receptors. Research indicates that 4-[5-(Aminomethyl)pyridin-2-yl]-1lambda6-thiomorpholine-1,1-dione dihydrochloride exhibits high affinity for certain protein targets involved in inflammatory and neurodegenerative diseases. This has led to its investigation as a potential therapeutic agent for conditions such as Alzheimer's disease and rheumatoid arthritis.

Recent studies have employed advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy to elucidate the compound's three-dimensional structure and binding mechanisms. These structural insights have been instrumental in understanding its interactions with target proteins and optimizing its pharmacological profile. Additionally, in vitro and in vivo studies have demonstrated the compound's favorable pharmacokinetic properties, including good bioavailability and metabolic stability.

One of the key findings from recent research is the compound's ability to inhibit specific enzymes involved in disease pathways. For instance, it has been shown to effectively modulate the activity of kinases and proteases, which are critical targets in cancer and inflammatory diseases. These findings highlight the compound's potential as a multi-target therapeutic agent, capable of addressing complex disease mechanisms.

Despite these promising results, further research is needed to fully explore the therapeutic potential of 4-[5-(Aminomethyl)pyridin-2-yl]-1lambda6-thiomorpholine-1,1-dione dihydrochloride. Ongoing studies are focused on optimizing its chemical structure to enhance efficacy and reduce potential side effects. Additionally, preclinical trials are underway to evaluate its safety and tolerability in animal models, paving the way for future clinical development.

In conclusion, 4-[5-(Aminomethyl)pyridin-2-yl]-1lambda6-thiomorpholine-1,1-dione dihydrochloride represents a promising candidate for drug development, with its unique chemical structure and versatile biological activity. Continued research efforts are expected to uncover new applications and further validate its therapeutic potential, making it a compound of significant interest in the chemical biology and pharmaceutical communities.

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